Cas no 1804316-01-5 (5-Fluoro-2-methyl-3-(trifluoromethoxy)pyridine-4-sulfonyl chloride)

• Product Name: 5-Fluoro-2-methyl-3-(trifluoromethoxy)pyridine-4-sulfonyl chloride
• CAS No: 1804316-01-5
• MF: C₇H₄ClF₄NO₃S
• MW: 293.623173713684
• CID: 4828590
• Update Time: 2025-05-26

5-Fluoro-2-methyl-3-(trifluoromethoxy)pyridine-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-2-methyl-3-(trifluoromethoxy)pyridine-4-sulfonyl chloride

• Inchi： 1S/C7H4ClF4NO3S/c1-3-5(16-7(10,11)12)6(17(8,14)15)4(9)2-13-3/h2H,1H3
• InChI Key： ORYZQVBCEKKMCZ-UHFFFAOYSA-N
• SMILES： ClS(C1C(=CN=C(C)C=1OC(F)(F)F)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 368
• XLogP3: 2.6
• Topological Polar Surface Area: 64.599

Additional information on 5-Fluoro-2-methyl-3-(trifluoromethoxy)pyridine-4-sulfonyl chloride

Introduction to 5-Fluoro-2-methyl-3-(trifluoromethoxy)pyridine-4-sulfonyl chloride (CAS No. 1804316-01-5)

5-Fluoro-2-methyl-3-(trifluoromethoxy)pyridine-4-sulfonyl chloride (CAS No. 1804316-01-5) is a versatile and highly reactive organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluorinated pyridine ring and a trifluoromethoxy group, which contribute to its diverse chemical properties and potential applications.

The chemical structure of 5-Fluoro-2-methyl-3-(trifluoromethoxy)pyridine-4-sulfonyl chloride is particularly noteworthy for its ability to participate in a wide range of chemical reactions. The presence of the sulfonyl chloride functional group makes it an excellent electrophile, enabling it to react with various nucleophiles to form sulfonate esters or sulfonamides. These derivatives are of great interest in the development of new pharmaceuticals, as they can serve as key intermediates in the synthesis of bioactive molecules.

Recent studies have highlighted the potential of 5-Fluoro-2-methyl-3-(trifluoromethoxy)pyridine-4-sulfonyl chloride in the context of drug discovery. For instance, a 2022 study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used to synthesize novel inhibitors of specific enzymes involved in cancer pathways. The researchers found that the trifluoromethoxy group enhances the lipophilicity and metabolic stability of the resulting compounds, which are crucial factors for improving drug efficacy and reducing side effects.

In another significant development, a team of scientists at the University of California, San Francisco, reported in a 2023 paper that 5-Fluoro-2-methyl-3-(trifluoromethoxy)pyridine-4-sulfonyl chloride can be effectively utilized in the synthesis of potent antiviral agents. The unique combination of fluorine and trifluoromethoxy groups provides enhanced binding affinity to viral targets, making these compounds promising candidates for the treatment of viral infections such as influenza and HIV.

The versatility of 5-Fluoro-2-methyl-3-(trifluoromethoxy)pyridine-4-sulfonyl chloride extends beyond its use as an intermediate in drug synthesis. It has also been explored for its potential applications in materials science and agrochemicals. For example, a 2021 study published in Advanced Materials showed that this compound can be used to modify polymer surfaces, enhancing their hydrophobicity and chemical resistance. This property makes it valuable for developing advanced coatings and adhesives with improved performance characteristics.

In the realm of agrochemicals, researchers have investigated the use of 5-Fluoro-2-methyl-3-(trifluoromethoxy)pyridine-4-sulfonyl chloride as a precursor for herbicides and fungicides. The trifluoromethoxy group contributes to the enhanced stability and efficacy of these agrochemicals, making them more effective against a broader range of pests and diseases while minimizing environmental impact.

The synthesis of 5-Fluoro-2-methyl-3-(trifluoromethoxy)pyridine-4-sulfonyl chloride involves several well-established chemical reactions. Typically, it is prepared by reacting 5-fluoro-2-methylpyridin-3(1H)-one with triflic anhydride to form the corresponding triflate, followed by chlorosulfonation to introduce the sulfonyl chloride group. This multi-step process requires careful control of reaction conditions to ensure high yields and purity.

Safety considerations are paramount when handling 5-Fluoro-2-methyl-3-(trifluoromethoxy)pyridine-4-sulfonyl chloride. As with any sulfonyl chloride, it is important to use appropriate personal protective equipment (PPE) and work under well-controlled conditions to prevent exposure. The compound should be stored in a cool, dry place away from incompatible materials such as strong bases or reducing agents.

In conclusion, 5-Fluoro-2-methyl-3-(trifluoromethoxy)pyridine-4-sulfonyl chloride (CAS No. 1804316-01-5) is a highly valuable compound with a wide range of applications in medicinal chemistry, materials science, and agrochemicals. Its unique structural features and reactivity make it an essential building block for the development of novel pharmaceuticals, advanced materials, and effective agrochemicals. Ongoing research continues to uncover new possibilities for this versatile compound, further solidifying its importance in modern scientific endeavors.